Cas no 2309458-12-4 (2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
• CAS No: 2309458-12-4
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 5993824
• PubChem ID: 165738780
• Update Time: 2025-08-05

2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309458-12-4
• EN300-7429233
• 2-{[3-(6-bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid
• 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid

• Inchi： 1S/C15H19BrN2O3/c16-12-4-3-11(7-17-12)15(21-8-13(19)20)9-14(18-10-15)5-1-2-6-14/h3-4,7,18H,1-2,5-6,8-10H2,(H,19,20)
• InChI Key： RBZYWVLIDXABEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CNC2(CCCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid

Recent Advances in the Study of 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid (CAS: 2309458-12-4)

The compound 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid (CAS: 2309458-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involving spirocyclic structures and bromopyridine moieties. The presence of the azaspiro[4.4]nonane core in the molecule is of particular interest, as it has been linked to enhanced binding affinity and selectivity in target interactions. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated promising results for 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid in various disease models. Notably, its activity as a potential inhibitor of specific enzymes or receptors has been explored in the context of inflammatory diseases and neurological disorders. The bromopyridine moiety appears to play a crucial role in these interactions, contributing to the compound's overall pharmacological profile.

Structural-activity relationship (SAR) studies have further elucidated the importance of the acetic acid side chain in modulating the compound's solubility and bioavailability. Recent computational modeling and X-ray crystallography data have provided insights into the molecular interactions between this compound and its biological targets, offering opportunities for further optimization.

From a drug development perspective, preliminary pharmacokinetic studies suggest that 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid exhibits favorable absorption and distribution characteristics, though further optimization may be required to improve its metabolic stability. Several research groups are currently investigating prodrug strategies to enhance its therapeutic potential.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Recent studies have explored its use in targeted drug delivery systems and as a molecular probe for studying specific biological processes. Its unique chemical structure makes it particularly valuable for these applications, as it can be readily modified to incorporate various functional groups or labeling moieties.

In conclusion, 2-{[3-(6-Bromopyridin-3-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetic acid represents a promising scaffold for further medicinal chemistry exploration. The latest research highlights its diverse biological activities and potential therapeutic applications, warranting continued investigation. Future studies should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail to fully realize its potential in drug discovery and development.